Cas no 21450-90-8 (Magnesium,bromo(2-methyl-1-naphthalenyl)-)
21450-90-8 structure
Product Name:Magnesium,bromo(2-methyl-1-naphthalenyl)-
CAS No:21450-90-8
MF:C11H9BrMg
MW:245.398162603378
MDL:MFCD01311486
CID:249757
PubChem ID:24880122
Update Time:2025-08-04
Magnesium,bromo(2-methyl-1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Magnesium,bromo(2-methyl-1-naphthalenyl)-
- 2-Methyl-1-naphthylmagnesium bromide
- 2-Methyl-1-naphthylmagnesium bromide, 0.25 M solution in THF, SpcSeal
- 2-Methyl-1-naphthylmagnesiumbromide,0.25MsolutioninTHF,inresealablebottle
- magnesium,2-methyl-1H-naphthalen-1-ide,bromide
- 2-Methyl-1-naphthylmagnesium bromide 0.25 M in Tetrahydrofuran
- 2-Methyl-1-naphthylMagnesiuM broMide, 0.25 M in 2-MeTHF
- 2-Methyl-1-naphthylMagnesiuM broMide, 0.25M solution in THF, AcroSeal
- Grignard reagent of 1-bromo-2-methylnaphthalene
- (2-Methyl-1-naphthyl)magnesium bromide
-
- MDL： MFCD01311486
- Inchi： 1S/C11H9.BrH.Mg/c1-9-6-7-10-4-2-3-5-11(10)8-9;;/h2-7H,1H3;1H;/q-1;;+2/p-1
- InChI Key： LYRLLQRVTWRTAJ-UHFFFAOYSA-M
- SMILES： [Br-].[Mg+2].C12C=CC=CC1=CC=C(C)[C-]=2
Computed Properties
- Exact Mass: 243.97400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Light brown liquid
- Density: 0.921 g/mL at 25 °C(lit.)
- Boiling Point: 65 °C(lit.)
- Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
- PSA: 0.00000
- LogP: 3.79400
- Solubility: Not determined
- Sensitiveness: Air & Moisture Sensitive
- Color/Form: 0.25 M in THF
Magnesium,bromo(2-methyl-1-naphthalenyl)- Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225,H314,H335,H351
- Warning Statement： P210.P261.P280.P305+P351+P338,P310
- Hazardous Material transportation number：UN 2924 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11-14-19-36/37/38-40
- Safety Instruction： S16; S26; S33; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R11; R14; R19; R22; R34
- HazardClass：3
- Storage Condition：2-8°C
Magnesium,bromo(2-methyl-1-naphthalenyl)- Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Magnesium,bromo(2-methyl-1-naphthalenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H54388-100ml |
2-Methyl-1-naphthylmagnesium bromide, 0.25 M in 2-MeTHF |
21450-90-8 | 100ml |
￥2813.00 | 2023-04-13 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M140700-100ml |
Magnesium,bromo(2-methyl-1-naphthalenyl)- |
21450-90-8 | 0.25 M solution in THF | 100ml |
¥1852.90 | 2023-09-02 | |
| Fluorochem | 214136-100ml |
2-Methyl-1-naphthylmagnesium bromide 0.25 M in Tetrahydrofuran |
21450-90-8 | 100ml |
￡342.00 | 2022-03-01 | ||
| Fluorochem | 214136-250ml |
2-Methyl-1-naphthylmagnesium bromide 0.25 M in Tetrahydrofuran |
21450-90-8 | 250ml |
￡547.00 | 2022-03-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M855251-100mL |
2-Methyl-1-naphthylmagnesium bromide |
21450-90-8 | 0.25 M solution in THF, MkSeal | 100mL |
￥1,890.00 | 2022-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024605-100ml |
Magnesium,bromo(2-methyl-1-naphthalenyl)- |
21450-90-8 | 0.25M | 100ml |
￥3262 | 2024-05-25 | |
| abcr | AB332482-50 ml |
2-Methyl-1-naphthylmagnesium bromide, 0.25 M in 2-MeTHF; . |
21450-90-8 | 50 ml |
€373.90 | 2024-04-18 | ||
| abcr | AB332482-100 ml |
2-Methyl-1-naphthylmagnesium bromide, 0.25 M in 2-MeTHF; . |
21450-90-8 | 100 ml |
€617.10 | 2024-04-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 563692-50ML |
Magnesium,bromo(2-methyl-1-naphthalenyl)- |
21450-90-8 | 0.25M in THF | 50ML |
￥2423.15 | 2022-02-24 | |
| A2B Chem LLC | AF62225-100ml |
2-METHYL-1-NAPHTHYLMAGNESIUM BROMIDE |
21450-90-8 | 100ml |
$387.00 | 2024-01-01 |
Magnesium,bromo(2-methyl-1-naphthalenyl)- Related Literature
-
1. 753. 3 : 4-5 : 6-10 : 11-12 : 13-TetrabenzoperopyreneE. Clar,W. Kelly J. Chem. Soc. 1956 3875
-
Ng. Ph. Buu-Ho?,Denise Lavit J. Chem. Soc. 1959 38
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